Cas no 2377033-41-3 (4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile)

• Product Name: 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile
• CAS No: 2377033-41-3
• MF: C₆H₇N₅
• MW: 149.153279542923
• CID: 5924272
• PubChem ID: 145900252
• Update Time: 2025-08-04

4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-7431167
• 2377033-41-3
• 4-amino-2-(aminomethyl)pyrimidine-5-carbonitrile
• 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile

• Inchi： 1S/C6H7N5/c7-1-4-3-10-5(2-8)11-6(4)9/h3H,2,8H2,(H2,9,10,11)
• InChI Key： NALAJHLNBVODRS-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C=NC=1CN)N

Computed Properties

• Exact Mass: 149.07014524g/mol
• Monoisotopic Mass: 149.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 102Ų

Additional information on 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile

Introduction to 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile (CAS No: 2377033-41-3)

4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile is a significant compound in the field of pharmaceutical chemistry, recognized for its versatile structural properties and potential applications in drug discovery. This heterocyclic organic molecule, characterized by a pyrimidine core, holds considerable interest due to its functional groups that include an amino group at the 4-position, an aminomethyl substituent at the 2-position, and a nitrile group at the 5-position. These features make it a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The chemical structure of 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile (CAS No: 2377033-41-3) contributes to its reactivity and adaptability in synthetic chemistry. The presence of multiple nucleophilic centers, particularly the amino and aminomethyl groups, allows for further functionalization, enabling the construction of more complex molecules. This property is particularly advantageous in the design of inhibitors targeting various biological pathways.

Recent advancements in pharmaceutical research have highlighted the importance of pyrimidine derivatives in addressing a range of diseases. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively explored for their antimicrobial, antiviral, and anticancer properties. Among these derivatives, 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile stands out due to its unique combination of functional groups, which may enhance its binding affinity to biological targets.

In particular, the nitrile group in 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile (CAS No: 2377033-41-3) can participate in hydrogen bonding interactions with polar residues in proteins, potentially improving drug-receptor binding. This feature has been leveraged in the development of small-molecule inhibitors designed to modulate enzyme activity. For instance, studies have demonstrated that pyrimidine-based nitriles can serve as effective scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The aminomethyl group at the 2-position of 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile provides an additional layer of complexity, allowing for further derivatization through amide or urea bond formation. Such modifications can enhance solubility and metabolic stability, critical factors for drug candidate optimization. Recent research has shown that incorporating aminomethyl functionalities into pyrimidine derivatives can improve pharmacokinetic profiles, making them more suitable for clinical applications.

Moreover, the dual presence of amino groups at the 4- and 2-positions offers opportunities for polyvalent interactions with biological targets. This characteristic is particularly relevant in designing multivalent inhibitors that can simultaneously bind to multiple sites on a protein or enzyme. Such inhibitors have shown promise in overcoming drug resistance by targeting multiple pathways involved in disease progression.

Current research trends indicate that 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile (CAS No: 2377033-41-3) may find applications in the development of next-generation antiviral agents. The pyrimidine core is structurally analogous to nucleobases found in RNA and DNA, making it a plausible candidate for interfering with viral replication cycles. Specifically, derivatives of this compound have been investigated for their ability to inhibit viral polymerases by competing with natural nucleobases or by inducing conformational changes in viral enzymes.

Another area where 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile shows promise is in the treatment of neurological disorders. Pyrimidine derivatives have been explored as potential neuroprotective agents due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The unique structural features of this compound may enable it to modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile (CAS No: 2377033-41-3) involves multi-step organic reactions that highlight its synthetic utility. Key synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations such as cyanation and amination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further medicinal chemistry investigations.

In conclusion, 4-Amino-2-(aminomethyl)pyrimidine-5-carbonitrile represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.